Cas no 1394668-72-4 (5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride)

• Product Name: 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride
• CAS No: 1394668-72-4
• MF: C₁₀H₁₆ClN₃S
• MW: 245.772139549255
• CID: 4596843
• PubChem ID: 71756586
• Update Time: 2025-10-29

5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride

• Inchi： 1S/C10H15N3S.ClH/c1-10(2,3)14-7-4-5-8(9(11)12)13-6-7;/h4-6H,1-3H3,(H3,11,12);1H
• InChI Key： WNQRMUHZBBWGCP-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=NC=C(SC(C)(C)C)C=C1.[H]Cl

Additional information on 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride

Comprehensive Overview of 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride (CAS No. 1394668-72-4)

5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride (CAS No. 1394668-72-4) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their bioactive properties. The presence of the tert-butylsulfanyl group and the carboximidamide moiety makes it a versatile intermediate in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyridine-based compounds has surged due to their role in designing novel therapeutics. Researchers are particularly interested in CAS 1394668-72-4 for its potential to modulate enzyme activity and its stability under physiological conditions. The compound's hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies. This attribute aligns with the growing trend of optimizing drug candidates for improved bioavailability, a hot topic in medicinal chemistry and pharmacokinetics.

The synthesis of 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride involves multi-step organic reactions, including the functionalization of the pyridine ring and subsequent introduction of the tert-butylsulfanyl group. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical development, a concern frequently highlighted in industry forums and academic discussions.

From an application perspective, CAS 1394668-72-4 has garnered attention in the field of cancer research. Its structural features suggest potential interactions with protein kinases, which are key targets in oncology. This aligns with the increasing focus on targeted therapies, a dominant theme in contemporary biomedical research. Additionally, the compound's carboximidamide group may contribute to its ability to form hydrogen bonds, a property exploited in the design of small-molecule inhibitors.

Another area of interest is the compound's role in antibacterial drug development. With the rise of antibiotic resistance, researchers are exploring new chemical scaffolds to combat multidrug-resistant pathogens. The pyridine core of 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride offers a promising starting point for such investigations, as it can be modified to enhance potency and selectivity against bacterial enzymes.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS 1394668-72-4 using environmentally friendly solvents and catalysts. This reflects the broader industry shift toward sustainable practices, a topic frequently searched by professionals in chemical manufacturing and process optimization. Reducing waste and improving energy efficiency are key goals, and this compound's synthetic route is being reevaluated to meet these objectives.

For researchers sourcing 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride, it is essential to verify suppliers' credentials and ensure compliance with Good Laboratory Practices (GLP). The compound's stability under various storage conditions is also a common query, as improper handling can affect experimental outcomes. Proper storage in a cool, dry environment is recommended to maintain its integrity over time.

In summary, 5-(tert-butylsulfanyl)pyridine-2-carboximidamide hydrochloride (CAS No. 1394668-72-4) is a compound of high relevance in modern drug discovery and organic synthesis. Its unique structural attributes and potential applications in cancer therapy and antibacterial research make it a valuable tool for scientists. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing precision medicine.